Cas no 1420813-67-7 (Benzyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate)

• Product Name: Benzyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate
• CAS No: 1420813-67-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 2177608
• Update Time: 2023-08-06

Benzyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate
• AM98364

• Inchi： 1S/C14H20N2O2/c1-15-8-7-13-9-16(10-13)14(17)18-11-12-5-3-2-4-6-12/h2-6,13,15H,7-11H2,1H3
• InChI Key： JBOOEXONCCMNNO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(CCNC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 259
• Topological Polar Surface Area: 41.6